Cas no 1152605-32-7 (1-methyl-1H-pyrazole-4-carboximidamide)

• Product Name: 1-methyl-1H-pyrazole-4-carboximidamide
• CAS No: 1152605-32-7
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 5097666
• PubChem ID: 43140234
• Update Time: 2025-10-19

1-methyl-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboximidamide, 1-methyl-
• 1-methyl-1H-pyrazole-4-carboximidamide

• Inchi： 1S/C5H8N4/c1-9-3-4(2-8-9)5(6)7/h2-3H,1H3,(H3,6,7)
• InChI Key： LSTVYCDNVXCWSS-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(N)=N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-1H-pyrazole-4-carboximidamide

Introduction to 1-Methyl-1H-pyrazole-4-carboximidamide (CAS No. 1152605-32-7)

1-Methyl-1H-pyrazole-4-carboximidamide, with the CAS number 1152605-32-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The unique structure of 1-methyl-1H-pyrazole-4-carboximidamide makes it a valuable candidate for various therapeutic applications.

The chemical structure of 1-methyl-1H-pyrazole-4-carboximidamide consists of a pyrazole ring with a methyl group at the 1-position and a carboximidamide moiety at the 4-position. This configuration imparts specific physicochemical properties that contribute to its biological activity. The pyrazole ring is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to various biological targets. The carboximidamide group, on the other hand, can participate in hydrogen bonding and electrostatic interactions, further enhancing the compound's binding affinity.

Recent studies have highlighted the potential of 1-methyl-1H-pyrazole-4-carboximidamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 1-methyl-1H-pyrazole-4-carboximidamide effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2023, 1-methyl-1H-pyrazole-4-carboximidamide was evaluated for its antitumor properties. The results showed that this compound selectively inhibited the growth of several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. These findings indicate that 1-methyl-1H-pyrazole-4-carboximidamide could be a promising lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 1-methyl-1H-pyrazole-4-carboximidamide have also been investigated. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 reported that this compound has favorable oral bioavailability and good plasma stability. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, the compound showed low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, several routes have been developed for the preparation of 1-methyl-1H-pyrazole-4-carboximidamide. One common approach involves the reaction of 4-amino-1-methylpyrazole with cyanogen bromide followed by hydrolysis to form the carboximidamide moiety. Another method involves the condensation of 4-formylpyrazole with methylamine and subsequent treatment with hydroxylamine to form the desired product. These synthetic strategies provide researchers with flexible options for large-scale production and structural modifications.

The potential applications of 1-methyl-1H-pyrazole-4-carboximidamide extend beyond its direct therapeutic uses. For example, this compound can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. Additionally, it can be used as a tool compound in high-throughput screening assays to identify new targets or validate existing ones. The versatility and synthetic accessibility of 1-methyl-1H-pyrazole-4-carboximidamide make it an attractive candidate for further research and development.

In conclusion, 1-methyl-1H-pyrazole-4-carboximidamide (CAS No. 1152605-32-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anti-inflammatory and antitumor agent has been demonstrated through recent studies, making it a valuable candidate for further investigation in medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.